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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety data sheet (SDS) or professional safety advice. Always
consult the official SDS for 2-Methoxyethyl laurate and follow all applicable safety regulations
and institutional protocols.

Introduction

2-Methoxyethyl laurate (CAS No. 6309-52-0), also known as 2-methoxyethyl dodecanoate, is
an ester used in various industrial and research applications. A thorough understanding of its
safety profile and proper handling procedures is crucial for minimizing risks in a laboratory or
manufacturing setting. Due to a lack of extensive direct toxicological data for 2-Methoxyethyl
laurate, this guide incorporates a read-across approach, utilizing data from structurally similar
laurate esters and potential metabolites like 2-methoxyethanol to provide a comprehensive
safety overview.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxyethyl laurate is provided
in the table below.
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Property Value Reference
Molecular Formula C15H3003

Molecular Weight 258.40 g/mol

CAS Number 6309-52-0

IUPAC Name 2-methoxyethyl dodecanoate

Boiling Point 333.10 °C (estimated)

Flash Point 117.80 °C (estimated)

1.119 mg/L @ 25 °C

Water Solubility (estimated)
estimate

logP (o/w) 5.230 (estimated)

Toxicological Data Summary (Read-Across
Approach)

Direct and comprehensive toxicological data for 2-Methoxyethyl laurate is limited. Therefore,
the following tables summarize available data for structurally related laurate esters (e.g., methyl
laurate, ethyl laurate, sucrose laurate) and the potential metabolite, 2-methoxyethanol, to
provide an estimated toxicological profile.
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Hazard Identification and GHS Classification
(Predicted)

Based on the read-across data, the predicted GHS classification for 2-Methoxyethyl laurate is
as follows. This is a predicted classification and should be confirmed with a formal assessment.
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

H360: May damage fertility or

Reproductive Toxicity Category 1B )
the unborn child

Experimental Protocols

The following are detailed methodologies for key toxicological experiments, based on OECD
guidelines, that would be used to assess the safety of 2-Methoxyethyl laurate.

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Prepare Test Site Apply 0.5 mL of 2-Methoxyethy! laurate Secure patch with semi-occlusive dressing Observe and score for eryth

Click to download full resolution via product page
OECD 404 Experimental Workflow

Skin Sensitization: Local Lymph Node Assay (LLNA;
OECD 429)

The LLNA is a method for identifying chemicals that have the potential to cause skin

sensitization.

Click to download full resolution via product page
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OECD 429 LLNA Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

This in vitro test is used to assess the mutagenic potential of a chemical.

Start: Select Salmonella typhimurium and/or E. coli strains

Prepare S9 fraction from rat liver for metabolic activation

Y

A
Treat bacterial strains with 2-Methoxyethyl laurate | _ Treat bacterial strains with 2-Methoxyethyl laurate
(multiple concentrations) + S9 mix (multiple concentrations) - S9 mix

Y Y

Plate treated bacteria on minimal glucose agar plates

\

Incubate plates at 37°C for 48-72 hours

\

Count revertant colonies

\

Analyze for a dose-related increase in revertants
compared to negative controls

End: Determine mutagenic potential
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Click to download full resolution via product page
OECD 471 Ames Test Experimental Workflow

Potential Sighaling Pathway Involvement

Direct evidence of signaling pathways affected by 2-Methoxyethyl laurate is not available.
However, based on its chemical structure, it is plausible that it can be metabolized to lauric acid
and 2-methoxyethanol. 2-Methoxyethanol is known to be metabolized to methoxyacetic acid, a
reproductive toxicant. The testicular toxicity of methoxyacetic acid is thought to involve the
inhibition of enzymes crucial for spermatogenesis. While the precise signaling cascade is not
fully elucidated, it likely involves disruption of metabolic pathways within Sertoli cells and germ
cells, leading to apoptosis.
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2-Methoxyethyl laurate

Metabolism (Esterases)

Lauric Acid 2-Methoxyethanol

Alcohol Dehydrogenase

Methoxyacetaldehyde

Aldehyde Dehydrogenase

Methoxyacetic Acid (MAA)

Inhibition of key
testicular enzymes

'

Germ Cell Apoptosis

Reproductive Toxicity

Click to download full resolution via product page

Hypothesized Metabolic and Toxicity Pathway
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Safe Handling and Personal Protective Equipment
(PPE)

Given the potential for skin and eye irritation, and reproductive toxicity, strict adherence to safe
handling procedures is mandatory.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.
 Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile, neoprene). Consult glove manufacturer's
compatibility charts for specific breakthrough times.

o Wear a lab coat or chemical-resistant apron.
o Closed-toe shoes are mandatory.

» Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,
use a NIOSH-approved respirator with an organic vapor cartridge.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from strong oxidizing agents.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Spill and Disposal Procedures

o Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a
suitable container for chemical waste. Do not allow it to enter drains or waterways.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations.

Conclusion

While direct toxicological data for 2-Methoxyethyl laurate is scarce, a read-across approach
from structurally similar compounds suggests that it should be handled with caution. The
primary concerns are potential skin and eye irritation, and reproductive toxicity, likely due to its
metabolite, 2-methoxyethanol. Adherence to stringent safety protocols, including the use of
appropriate engineering controls and personal protective equipment, is essential to ensure the
safety of all personnel working with this chemical. Further research to determine the specific
toxicological profile of 2-Methoxyethyl laurate is warranted.

 To cite this document: BenchChem. [2-Methoxyethyl Laurate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347580#2-methoxyethyl-laurate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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